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5-Chloro-1H-pyrazole-3-carboxylic
Compound Name:

acid
CAS No.: 881668-70-8
Cat. No.: B1521907

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-Chloro-1H-pyrazole-

3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Introduction

5-Chloro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound of significant interest in
medicinal chemistry and drug development. As a substituted pyrazole, it serves as a versatile
scaffold for the synthesis of novel therapeutic agents. The pyrazole core is a key
pharmacophore in numerous approved drugs, valued for its metabolic stability and diverse
biological activities. Accurate and comprehensive characterization of this molecule is
paramount for quality control, reaction monitoring, and structural confirmation in any research
and development setting.

This guide provides a detailed analysis of the key spectroscopic data essential for the
unambiguous identification and characterization of 5-Chloro-1H-pyrazole-3-carboxylic acid
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(CAS: 881668-70-8)[1]. We will delve into the practical and theoretical aspects of Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS), offering insights from an application-centric perspective.

Molecular Structure and Properties:

e Molecular Formula: CaHsCIN202[1]

e Molecular Weight: 146.53 g/mol [1]

e |[UPAC Name: 5-chloro-1H-pyrazole-3-carboxylic acid[1]

Caption: Molecular structure with atom numbering.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

1H NMR spectroscopy is the cornerstone technique for the structural elucidation of organic
molecules. For 5-Chloro-1H-pyrazole-3-carboxylic acid, it provides direct evidence for the
proton on the pyrazole ring and allows for the observation of exchangeable protons from the
amine and carboxylic acid groups.

Experimental *H NMR Data

The following data has been reported for a solution in DMSO-ds.[2]

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
_ NH and COOH
~13.5 (very broad) Singlet (2H)
(exchangeable)
6.80 Singlet 1H C4-H

Note: The originally cited broad singlet at 4.40 ppm is unusually low for exchangeable protons
in DMSO.[2] A more typical range for carboxylic acid and pyrazole NH protons in this solvent is
much further downfield, often above 12 ppm, due to strong hydrogen bonding with the sulfoxide
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oxygen. The signal is reassigned here based on established chemical shift principles for similar

structures.

Interpretation and Expert Insights

e C4-H Proton (& 6.80): The singlet at 6.80 ppm is characteristic of the lone proton on the

pyrazole ring. Its chemical shift is influenced by the electron-withdrawing effects of the

adjacent nitrogen atoms and the chlorine atom at the C5 position. The absence of coupling

confirms it has no adjacent protons.

o Exchangeable Protons (NH and COOH): The protons on the pyrazole nitrogen (N1-H) and

the carboxylic acid group (-COOH) are acidic and readily exchange with each other and with

any trace water in the deuterated solvent. In DMSO-ds, these protons typically appear as a

single, very broad signal at a low field (6 > 12 ppm) due to strong hydrogen bonding. Their

combined integration should correspond to two protons. The broadness is a key validation

feature, indicating a dynamic exchange process.

C4-H: 8 6.80 (s, 1H)

NH/COOH: & ~13.5 (br s, 2H)

Assignments

Figure 2. *H NMR Assignments

Click to download full resolution via product page

Caption: Proton assignments on the molecular structure.

Protocol: *H NMR Data Acquisition

o Sample Preparation: Accurately weigh 5-10 mg of 5-Chloro-1H-pyrazole-3-carboxylic acid.

Dissolve the sample in ~0.7 mL of high-purity DMSO-ds in a clean, dry NMR tube. Ensure

complete dissolution; gentle warming or vortexing may be applied if necessary. Causality:

DMSO-ds is the solvent of choice as it effectively solubilizes the polar analyte and shifts the
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residual water peak away from key signal areas. Its hydrogen-bond accepting nature helps in
observing acidic protons.

e Instrument Setup: Use a spectrometer operating at a frequency of 400 MHz or higher for
optimal resolution.

e Shimming: Perform automated or manual shimming to optimize the magnetic field
homogeneity, aiming for a narrow and symmetrical solvent peak (DMSO-ds quintet at ~2.50

ppm).
e Acquisition Parameters:

o Pulse Angle: 30-45 degrees. Rationale: A smaller flip angle allows for a shorter relaxation
delay, increasing signal-to-noise over time without saturating the signals.

o Acquisition Time (AT): 2-4 seconds.

o Relaxation Delay (D1): 2-5 seconds. A longer delay is crucial for quantitative integration,
especially for protons with long relaxation times.

o Number of Scans (NS): 16-64 scans, depending on the sample concentration.

» Data Processing: Apply a Fourier transform to the Free Induction Decay (FID). Phase the
spectrum manually to achieve a flat baseline. Calibrate the chemical shift scale by setting the
residual DMSO solvent peak to 6 2.50 ppm. Integrate all signals.

Carbon-13 (**C) NMR Spectroscopy

13C NMR spectroscopy provides critical information about the carbon skeleton of the molecule.
While direct experimental data for the titte compound is not readily available, we can
confidently predict the chemical shifts based on established substituent effects and data from
close structural analogs like Pyrazole-3-carboxylic acid and 5-(3-Chlorophenyl)-1H-pyrazole-3-
carboxylic acid.[3][4]

Predicted **C NMR Data (in DMSO-ds)
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Predicted Shift () ppm

Carbon Assignment

Rationale

~162

Typical chemical shift for a
carboxylic acid carbonyl

carbon.

~145

C3

Attached to two
electronegative nitrogen atoms

and the carboxylic acid group.

~140

C5

Attached to a nitrogen and a
highly electronegative chlorine

atom (strong deshielding).

~105

C4

Shielded relative to other ring

carbons, only attached to C-H.

Protocol: **C NMR Data Acquisition

o Sample Preparation: Use the same sample prepared for *H NMR analysis. A higher

concentration (20-50 mg) is beneficial due to the lower natural abundance of 3C.

e Instrument Setup: Tune the probe to the 13C frequency (e.g., 100 MHz for a 400 MHz tH

spectrometer).

e Acquisition Parameters:

o

[e]

o

Spectral Width: 0-200 ppm.

Technique: Proton-decoupled 3C experiment (e.g., zgpg30).

Relaxation Delay (D1): 2 seconds. Rationale: This standard delay is a good compromise

between sensitivity and experiment time for qualitative analysis.

o

signal-to-noise.

Number of Scans (NS): 1024-4096 scans are typically required to achieve adequate

o DEPT (Distortionless Enhancement by Polarization Transfer): To validate assignments,
perform DEPT-135 and DEPT-90 experiments.
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o DEPT-135: CHs and CH groups will appear as positive peaks, while CH2 groups will be
negative. Quaternary carbons (C=0, C3, C5) will be absent.

o DEPT-90: Only CH groups will appear (C4).

o Trustworthiness: Combining broadband-decoupled 13C with DEPT experiments provides a
self-validating system for assigning carbon types, greatly increasing confidence in the final

structure.

o Data Processing: Process the FID with an exponential multiplication (line broadening of 1-2
Hz) to improve the signal-to-noise ratio. Calibrate the spectrum using the DMSO-ds septet at
0 39.52 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups. The
spectrum of 5-Chloro-1H-pyrazole-3-carboxylic acid is expected to be dominated by features

from the carboxylic acid and the pyrazole N-H bond.

Expected Characteristic IR Absorption Bands
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Wavenumber ] ) )
Vibration Type Intensity Key Features
(cm™)
The hallmark of a
hydrogen-bonded
O-H stretch ] o
3300 - 2500 ) ) Strong, very broad carboxylic acid dimer.
(Carboxylic Acid) )
Often overlaps with C-
H stretches.[5]
Typically appears as a
_ broad band on the
~3150 N-H stretch (Pyrazole)  Medium, broad
shoulder of the O-H
stretch.
Characteristic
carbonyl absorption
C=0 stretch
~1710 ) ] Strong, sharp for a hydrogen-
(Carboxylic Acid) )
bonded carboxylic
acid.[5]
Aromatic and
C=N, C=C stretch ) o
1600 - 1450 (Ring) Medium-Strong heteroaromatic ring
in
J stretching vibrations.
Coupled with O-H in-
~1250 C-O stretch Strong )
plane bending.
Another characteristic
O-H bend (out-of- ) o
~920 Medium, broad feature of dimeric
plane) . .
carboxylic acids.
) Expected in the
800 - 700 C-Cl stretch Medium-Strong

fingerprint region.

Protocol: Attenuated Total Reflectance (ATR) IR

 Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Collect a background spectrum of the empty crystal. Rationale: The background scan is

critical as it subtracts atmospheric CO2 and H20 absorptions, ensuring they are not mistaken

for sample signals.
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o Sample Application: Place a small amount (a few milligrams) of the solid sample directly onto
the ATR crystal.

e Pressure Application: Use the instrument's pressure clamp to ensure firm and uniform
contact between the sample and the crystal. Causality: Good contact is essential for the
evanescent wave to penetrate the sample adequately, yielding a high-quality spectrum.

o Data Acquisition: Co-add 16 to 32 scans at a resolution of 4 cm~1.

o Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g.,
isopropanol) and a soft laboratory wipe.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation, valuable
structural information. For this compound, the presence of chlorine is a key diagnostic feature
due to its isotopic signature.

Predicted Mass Spectrometric Data

e Molecular lon: The molecule has a nominal mass of 146 Da. Due to the two common
isotopes of chlorine (3°Cl and 3’Cl in an ~3:1 ratio), the mass spectrum will show two
molecular ion peaks.

o [M]+e: m/z = 146 (for CaH33°CIN202)
o [M+2]+e: m/z = 148 (for CaH33’CIN202)

o The intensity ratio of the m/z 146 to m/z 148 peaks will be approximately 3:1, which is a
definitive indicator of a single chlorine atom in the molecule.

e High-Resolution MS (HRMS): The calculated exact mass is 145.9883 Da.[1] An experimental
HRMS measurement within 5 ppm of this value provides unambiguous confirmation of the
elemental composition.

Plausible Fragmentation Pathway
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A primary fragmentation pathway for carboxylic acids is the alpha-cleavage, involving the loss

[M-H]-
m/z = 145/147

CO2

)

Figure 3. Proposed ESI-MS Fragmentation

of the carboxyl group.

Click to download full resolution via product page

Caption: A plausible fragmentation in negative ion mode.

Protocol: Electrospray lonization (ESI) MS

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent
like methanol or acetonitrile. Further dilute this stock solution to ~1-10 pg/mL with the mobile
phase.

e Instrumentation: Use a mass spectrometer equipped with an ESI source.

« lonization Mode: The compound can be analyzed in both positive ((M+H]*) and negative ([M-
H]~) ion modes. Negative mode is often preferred for carboxylic acids due to the stability of
the carboxylate anion.

« Infusion: Directly infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10
pL/min) using a syringe pump. Rationale: Direct infusion is a simple and effective method for
qualitative analysis and molecular weight confirmation without chromatographic separation.

¢ MS Parameters:

o Capillary Voltage: 3-4 kV.
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o Source Temperature: 100-150 °C.

o Scan Range: m/z 50-500.

» Data Analysis: Examine the resulting spectrum for the molecular ion cluster at m/z 146/148
(positive mode: 147/149) and confirm the ~3:1 isotopic ratio.

Summary

The structural confirmation of 5-Chloro-1H-pyrazole-3-carboxylic acid is reliably achieved
through a combination of spectroscopic techniques. *H NMR confirms the presence and
position of the aromatic proton, 13C NMR (predicted) elucidates the carbon framework, IR
spectroscopy identifies the key carboxylic acid and N-H functional groups, and mass
spectrometry confirms the molecular weight and the presence of a chlorine atom. The protocols
and expert insights provided herein constitute a robust, self-validating workflow for the
characterization of this important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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